Cas no 1040632-04-9 (4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine)

4-(Benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a benzylsulfanyl group at the 4-position and a 4-methoxyphenyl moiety at the 2-position. This structure confers potential utility in medicinal chemistry and materials science due to its fused bicyclic system and functional group versatility. The benzylsulfanyl group enhances reactivity for further derivatization, while the methoxyphenyl substituent may influence electronic properties. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active compounds or functional materials. The compound's stability and synthetic accessibility further support its use in research and development applications.

4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine structure

1040632-04-9 structure

Product Name:4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine

CAS No:1040632-04-9

MF:C₂₀H₁₇N₃OS

MW:347.433482885361

CID:5383638

Update Time:2025-06-12

4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 4-benzylsulfanyl-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
- 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
- Inchi： 1S/C20H17N3OS/c1-24-17-9-7-16(8-10-17)18-13-19-20(21-11-12-23(19)22-18)25-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3
- InChI Key： IRGJPGMFMCBWAU-UHFFFAOYSA-N
- SMILES： C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN=C2SCC1=CC=CC=C1

4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-3924-2μmol	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-3924-5μmol	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-3924-10μmol	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-3924-20μmol	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-3924-1mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-3924-2mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-3924-3mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-3924-4mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-3924-5mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-3924-10mg	4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	1040632-04-9	90%+	10mg	$79.0	2023-04-26

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Additional information on 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine

Recent Advances in the Study of 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1040632-04-9)

The compound 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1040632-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazine core, has been investigated for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in various disease models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are critical in the regulation of cell proliferation and inflammation. In vitro studies have demonstrated that 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine exhibits selective inhibition against certain kinases, making it a potential candidate for targeted cancer therapies. Additionally, its anti-inflammatory properties have been explored in preclinical models, where it showed efficacy in reducing cytokine production and mitigating inflammatory responses.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight improved synthetic routes that enhance yield and purity, addressing previous challenges in scalability. These advancements are crucial for facilitating further pharmacological evaluations and potential clinical translation. Notably, the use of green chemistry principles in its synthesis has been emphasized, aligning with the growing demand for sustainable drug development practices.

In summary, 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to expand its applications, refine its pharmacokinetic properties, and explore its utility in combination therapies. The compound's unique chemical structure and biological activity profile position it as a promising lead molecule in the quest for novel treatments for cancer and inflammatory diseases.